![molecular formula C13H14N4 B3059906 2-hydrazino-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-d]pyrimidine CAS No. 1410821-11-2](/img/structure/B3059906.png)
2-hydrazino-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-d]pyrimidine
Overview
Description
“2-hydrazino-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-d]pyrimidine” is a chemical compound with the molecular formula C13H14N4 . It is a part of the benzo[cyclohepta]pyrimidine family .
Synthesis Analysis
The synthesis of similar compounds has been achieved through the rhodium-catalyzed mono-ortho C–H activation/carbenoid insertion/aldol-type cyclization of 3-aldehyde-2-phenyl-1H-indoles with diazo compounds . This method provides a novel approach to 5H-benzo[a]carbazol-6-ols and benzo[6,7]cyclohepta[1,2-b]indol-6-ols .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using its InChI code: 1S/C13H14N4/c14-15-12-8-10-6-3-5-9-4-1-2-7-11(9)13(10)17-16-12/h1-2,4,7-8H,3,5-6,14H2,(H,15,16) .Scientific Research Applications
Chemical Synthesis and Derivatives
- 2-Hydrazino-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-d]pyrimidine is utilized in the synthesis of various chemical compounds. El-Gazzar et al. (2007) described its use in preparing pyrido[2,3-e]pyrimidine fused with other rings, including triazole derivatives, triazine derivatives, and acyclic N-nucleosides, which further cyclize to form C-nucleosides (El-Gazzar, Abu‐Zied, & El-din, 2007). Additionally, Ahmed and Farghaly (2009) explored its reaction with different aldehydes to form hydrazono derivatives and novel pentacyclic compounds (Ahmed & Farghaly, 2009).
Potential in Drug Development
- This compound has been used in the development of potential antiplatelet drugs. Okuda et al. (2014) synthesized libraries of tricyclic 2-substituted 4-alkylamino-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-d]pyrimidines, identifying several candidates with superior potencies to aspirin (Okuda, Hirota, & Sasaki, 2014).
Anticancer Research
- In cancer research, the compound has been utilized in synthesizing compounds with potential antitumor activities. Edrees and Farghaly (2017) reported the synthesis of novel pentaheterocyclic compounds using this compound, which showed potent antitumor activity against liver and breast cancer cell lines (Edrees & Farghaly, 2017).
Antimicrobial Applications
- Peesapati and Venkata (2002) synthesized derivatives that exhibited promising antibacterial activity, indicating its potential use in developing new antimicrobial agents (Peesapati & Venkata, 2002).
Anti-Tuberculosis Activity
- Sajja et al. (2017) designed and synthesized benzo[6,7]cyclohepta[1,2-b]pyridine-1,2,3-triazole hybrids showing potent in vitro anti-tuberculosis activity (Sajja, Vanguru, Vulupala, Bantu, Yogeswari, Sriram, & Nagarapu, 2017).
Mechanism of Action
Mode of Action
The mode of action of this compound is also not well understood at this time. It’s possible that the compound interacts with its targets through a variety of mechanisms, including binding to specific receptors or enzymes, altering cellular processes, or interacting with DNA or RNA. These are just possibilities and more research is needed to confirm the exact mode of action .
Pharmacokinetics
The compound’s bioavailability, how quickly it is absorbed into the bloodstream, how it is distributed throughout the body, how it is metabolized, and how it is excreted are all factors that would need to be studied in order to understand its pharmacokinetics .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. Given the lack of information about the compound’s targets and mode of action, it’s difficult to predict what effects it might have at the molecular and cellular level .
properties
IUPAC Name |
3,5-diazatricyclo[9.4.0.02,7]pentadeca-1(15),2,4,6,11,13-hexaen-4-ylhydrazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4/c14-17-13-15-8-10-6-3-5-9-4-1-2-7-11(9)12(10)16-13/h1-2,4,7-8H,3,5-6,14H2,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPWSSYMZGXUKCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C3=NC(=NC=C3C1)NN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901161676 | |
Record name | 5H-Benzo[6,7]cyclohepta[1,2-d]pyrimidine, 2-hydrazinyl-6,7-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901161676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1410821-11-2 | |
Record name | 5H-Benzo[6,7]cyclohepta[1,2-d]pyrimidine, 2-hydrazinyl-6,7-dihydro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1410821-11-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5H-Benzo[6,7]cyclohepta[1,2-d]pyrimidine, 2-hydrazinyl-6,7-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901161676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.